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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436

The proper disposal of hydrated strontium compounds is crucial for maintaining a safe
laboratory environment and ensuring regulatory compliance. This guide provides detailed
procedures for the handling and disposal of common non-radioactive hydrated strontium
compounds, such as strontium hydroxide octahydrate and strontium chloride hexahydrate,
intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, at a minimum, nitrile, butyl, neoprene, polyvinyl
chloride (PVC), or Viton gloves, chemical splash goggles, and a fully buttoned lab coat.[1] For
handling larger quantities or when there is a risk of dust generation, a face shield and double
gloving are recommended.[1] All handling of strontium compounds should be conducted in a
well-ventilated area or a certified laboratory chemical fume hood.[1][2] Ensure that eyewash
stations and safety showers are readily accessible.[3]

Step-by-Step Disposal Procedure for Hydrated
Strontium Compounds

» Waste Identification and Segregation:

o ldentify the specific hydrated strontium compound to be disposed of and consult its Safety
Data Sheet (SDS) for any specific disposal instructions.
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o Do not mix strontium waste with incompatible materials such as strong acids, strong
oxidizing and reducing agents, or flammable materials.[1]

o Small Spills Cleanup:

[¢]

For small spills that can be cleaned up within 10 minutes by trained personnel, isolate the
hazard area.[1][4]

[¢]

If the material is a solid, carefully sweep it up using spark-resistant tools to avoid
generating dust.[1] Moisten the material with water to reduce airborne dust if necessary.[5]

[e]

If the material is a liquid, absorb it with an inert material such as sand or vermiculite.[1]

o

Place the collected material into a clearly labeled, sealed container for disposal.[1][4]

o

Wash the spill area thoroughly with water after the material has been removed.[4][5]
o Containerization and Labeling:

o Collect waste strontium compounds in a compatible and clearly labeled container. A
polyethylene container is often suitable.[1]

o The label should include the chemical name, concentration, and any associated hazards.

o Store the waste container in a designated, cool, dry, and well-ventilated area, away from
incompatible chemicals.[1][4] Secondary containment is recommended.[1]

e Disposal Route Determination:

o The appropriate disposal route depends on the specific compound, its concentration, and
local regulations.

o Solid Waste: Non-radioactive solid strontium waste should be disposed of as hazardous
waste through a licensed disposal facility. Contact your institution's Environmental Health
and Safety (EHS) department for specific procedures.[6]

o Aqueous Solutions:
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» For strontium hydroxide solutions, if the pH is 9 or higher, it must be managed as
dangerous waste.[1]

= Some aqueous solutions with a pH between 6 and 9 that do not meet other hazardous
waste criteria may be eligible for drain disposal, pending approval from local authorities
and your institution's EHS department.[1] Do not attempt to neutralize hazardous waste
solutions yourself.[1]

o Never dispose of strontium compounds in household garbage.[7]

o Radioactive Strontium:

o Itis critical to distinguish between non-radioactive and radioactive strontium (e.g.,
Strontium-90).

o Radioactive strontium waste requires special handling and disposal procedures as
mandated by the Nuclear Regulatory Commission (NRC) or equivalent national
authorities.[8] This type of waste is categorized into low-level, high-level, and mixed waste,
each with specific disposal protocols.[8][9]

Quantitative Data for Disposal Considerations

Parameter Value/Range Compound Notes
Must not exhibit other
dangerous waste
pH for potential drain ) _ characteristics.
] 6-9 Strontium Hydroxide ]
disposal Subject to local
regulations and EHS
approval.[1]
H requirin
g d J ] . To be collected as
hazardous waste >9 Strontium Hydroxide
] dangerous waste.[1]
disposal

pH of 50 g/L solution

50-7.0 Strontium Chloride [5]
at 25 °C
) ) Strontium Chloride 6- Decomposes upon
Melting Point 115°C )
Hydrate further heating.[4]
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Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety protocols and
information derived from Safety Data Sheets. Specific experimental protocols that generate

strontium waste should incorporate these disposal steps into their methodology to ensure
safety and compliance from the outset.

Disposal Workflow for Hydrated Strontium
Compounds
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Start: Identify Strontium Waste

Y

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Small Spill or Routine Waste?

Spill Routing

Spill Cleanup:

1. Isolate Area
2. Absorb/Sweep Up
3. Place in Container

Routine Waste Collection:

Place in a Labeled,
Compatible Container

Temporary Storage:
Cool, Dry, Ventilated Area
Away from Incompatibles

Assess Waste Type

Aqueous Solution Solid Waste

Check pH Radioactive?

Non-Radioactive Radioactive

Consult EHS for Dispose as Hazardous Waste Follow NRC/EHS Protocol
Potential Drain Disposal (Contact EHS) for Radioactive Waste

» End: Disposal Complete |«&

Click to download full resolution via product page

Caption: Workflow for the safe disposal of hydrated strontium compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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